Cas no 113710-83-1 (Isobenzofuran, 1,3-dihydro-1,1,3,3-tetramethyl-)

• Product Name: Isobenzofuran, 1,3-dihydro-1,1,3,3-tetramethyl-
• CAS No: 113710-83-1
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD28364929
• CID: 1201542
• PubChem ID: 12064853
• Update Time: 2025-04-20

Isobenzofuran, 1,3-dihydro-1,1,3,3-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Isobenzofuran, 1,3-dihydro-1,1,3,3-tetramethyl-
• 1,1,3,3-tetramethyl-2-benzofuran
• 1,1,3,3-TETRAMETHYL-1,3-DIHYDRO-2-BENZOFURAN
• AS-78418
• AKOS024263533
• 1,1,3,3-Tetramethyl-1,3-dihydroisobenzofuran
• 113710-83-1
• SCHEMBL8121303
• DTXSID40476785
• D92830

• MDL： MFCD28364929
• Inchi： 1S/C12H16O/c1-11(2)9-7-5-6-8-10(9)12(3,4)13-11/h5-8H,1-4H3
• InChI Key： XVSVGIRMJVHKHM-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C2C=CC=CC=2C1(C)C

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isocoumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans